Cas no 1213548-46-9 (4-((1S)-1-Amino-2,2,2-trifluoroethyl)benzoic acid)

• Product Name: 4-((1S)-1-Amino-2,2,2-trifluoroethyl)benzoic acid
• CAS No: 1213548-46-9
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 5013014
• Update Time: 2023-08-24

4-((1S)-1-Amino-2,2,2-trifluoroethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((1S)-1-AMINO-2,2,2-TRIFLUOROETHYL)BENZOIC ACID
• 4-[(1S)-1-AMINO-2,2,2-TRIFLUOROETHYL]BENZOIC ACID
• 4-((1S)-1-Amino-2,2,2-trifluoroethyl)benzoic acid

• Inchi： 1S/C9H8F3NO2/c10-9(11,12)7(13)5-1-3-6(4-2-5)8(14)15/h1-4,7H,13H2,(H,14,15)/t7-/m0/s1
• InChI Key： XRHBXDPKZDBKBX-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=CC(C(=O)O)=CC=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3